Cas no 1083326-57-1 (N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide)

• Product Name: N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide
• CAS No: 1083326-57-1
• MF: C₁₄H₂₃BN₂O₄S
• MW: 326.219422578812
• MDL: MFCD13191350
• CID: 1035213
• PubChem ID: 71304511
• Update Time: 2025-05-25

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide
• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfomide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]propane-2-sulfonamide
• AK129656
• KB-56033
• RL00358
• 5-(1-Methylethylsulfonamido)pyridine-3-boronic acid pinacol ester
• A850715
• MFCD13191350
• CS-0339488
• J-523085
• C14H23BN2O4S
• FT-0748420
• 1083326-57-1
• AKOS016014363
• DTXSID80745306
• A1-43054
• DB-059748

• MDL： MFCD13191350
• Inchi： 1S/C14H23BN2O4S/c1-10(2)22(18,19)17-12-7-11(8-16-9-12)15-20-13(3,4)14(5,6)21-15/h7-10,17H,1-6H3
• InChI Key： HCDKDEUPWQAYFF-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 326.14700
• Monoisotopic Mass: 326.1471586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 85.90000
• LogP: 2.68470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide (CAS No. 1083326-57-1)

The compound N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propane-2-sulfonamide, identified by the CAS registry number 1083326-57, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups that enable it to participate in a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The presence of the dioxaborolane group within its structure makes it particularly valuable in boron-based chemistry. This functional group has been shown to enhance the stability and reactivity of the molecule under various conditions, making it a promising candidate for use in catalytic processes and as a building block in organic synthesis.

In terms of its chemical properties, this compound exhibits excellent solubility in common organic solvents and demonstrates high thermal stability. These characteristics make it suitable for use in high-throughput screening processes and as an intermediate in the synthesis of more complex molecules. Furthermore, its sulfonamide group provides additional versatility in terms of reactivity and functionality.

One of the most recent breakthroughs involving this compound is its application in the field of drug discovery. Researchers have utilized its unique structural features to design novel bioactive compounds with potential therapeutic applications. The ability to modify the substituents on the pyridine ring and the sulfonamide group allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Additionally, this compound has shown promise in materials science as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it an ideal candidate for use in polymerization reactions that require precise control over molecular weight and structure.

In conclusion, N-(5-(4,4,5,5-Tetramethyl-1,3,dioxaborolan - yl)pyridin - 3 - yl)propane - 2 - sulfonamide (CAS No. 1083326 - 57 - 1) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and structural properties positions it as a key player in both academic research and industrial development.